Cas no 1423027-39-7 (2-Chloro-3-iodopyridine-4-carboxylic acid)

• Product Name: 2-Chloro-3-iodopyridine-4-carboxylic acid
• CAS No: 1423027-39-7
• MF: C₆H₃ClINO₂
• MW: 283.450992822647
• CID: 4598177
• PubChem ID: 71757516
• Update Time: 2025-05-25

2-Chloro-3-iodopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-iodopyridine-4-carboxylic acid
• Z1695906689
• 1423027-39-7
• 2-chloro-3-iodopyridine-4-carboxylicacid
• CS-0224707
• AKOS026726763
• Z1528588512
• 2-chloro-3-iodoisonicotinic acid
• EN300-120527
• 2-Chloro-3-iodopyridine-4-carboxylic acid

• Inchi： 1S/C6H3ClINO2/c7-5-4(8)3(6(10)11)1-2-9-5/h1-2H,(H,10,11)
• InChI Key： FWQJOBJJNDWGCO-UHFFFAOYSA-N
• SMILES： IC1C(=NC=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 282.88970g/mol
• Monoisotopic Mass: 282.88970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Experimental Properties

• Density: 2.2±0.1 g/cm3
• Boiling Point: 461.4±45.0 °C at 760 mmHg
• Flash Point: 232.8±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Chloro-3-iodopyridine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-3-iodopyridine-4-carboxylic acid

2-Chloro-3-Iodopyridine-4-Carboxylic Acid (CAS No. 1423027-39-7)

The compound 2-Chloro-3-Iodopyridine-4-Carboxylic Acid (CAS No. 1423027-39-7) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with chlorine, iodine, and a carboxylic acid group. The presence of these functional groups imparts the molecule with versatile reactivity and makes it an attractive candidate for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Chloro-3-Iodopyridine-4-Carboxylic Acid through a combination of nucleophilic aromatic substitution and cross-coupling reactions. Researchers have demonstrated that the iodine substituent at the 3-position of the pyridine ring can act as a leaving group under specific reaction conditions, facilitating the formation of biaryl or heteroaryl compounds. This property has been exploited in the development of novel drug candidates targeting various therapeutic areas, including cancer and infectious diseases.

In terms of physical properties, 2-Chloro-3-Iodopyridine-4-Carboxylic Acid exhibits a high melting point due to its rigid aromatic structure and strong intermolecular hydrogen bonding interactions. The compound is also highly soluble in polar solvents such as water and methanol, making it suitable for use in aqueous-based chemical reactions. Its stability under thermal and oxidative conditions has been extensively studied, with results indicating that the compound retains its integrity under moderate reaction conditions.

The application of 2-Chloro-3-Iodopyridine-4-Carboxylic Acid in drug discovery has garnered significant attention due to its potential as a lead compound for developing kinase inhibitors. Recent studies have shown that derivatives of this compound can selectively inhibit key enzymes involved in cellular signaling pathways, thereby offering new avenues for treating complex diseases such as cancer and neurodegenerative disorders. Additionally, the carboxylic acid group present in the molecule allows for easy functionalization, enabling researchers to explore a wide range of chemical modifications to optimize pharmacokinetic properties.

In the field of agrochemicals, 2-Chloro-3-Iodopyridine-4-Carboxylic Acid has been investigated as a potential precursor for herbicides and fungicides. Its ability to undergo nucleophilic substitution reactions has been leveraged to synthesize bioactive compounds with enhanced efficacy against agricultural pests and pathogens. Furthermore, the compound's structural versatility makes it an ideal building block for constructing complex natural product analogs, which are valuable tools in studying plant-microbe interactions.

From a materials science perspective, 2-Chloro-3-Iodopyridine-4-Carboxylic Acid has been utilized as a precursor for synthesizing advanced materials such as conductive polymers and metalloorganic frameworks (MOFs). The pyridine ring serves as a coordinating unit, enabling the formation of stable metal-ligand bonds that are essential for constructing porous materials with high surface area and catalytic activity. Recent research has highlighted the potential of this compound in developing MOFs for gas storage and catalytic applications.

In conclusion, 2-Chloro-3-Iodopyridine-4-Carboxylic Acid (CAS No. 1423027-39-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with its reactivity and stability, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new synthetic routes and biological activities associated with this compound, its role in advancing scientific innovation is expected to grow significantly.